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Compound of Interest

Compound Name: Copper(II) acetylacetonate

Cat. No.: B075927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Copper(II)
acetylacetonate (Cu(acac)₂), a coordination complex with the formula Cu(C₅H₇O₂)₂. It is

imperative for all personnel handling this chemical to be thoroughly familiar with its potential

hazards and the necessary precautions to ensure a safe working environment.

Hazard Identification and Classification
Copper(II) acetylacetonate is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with irritation to the skin, eyes, and respiratory system.[1][2][3][4]

GHS Classification:[1][2][3][4]

Skin Irritation: Category 2 (Causes skin irritation)[1][2][4]

Eye Irritation: Category 2A (Causes serious eye irritation)[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[1][2]

Hazard Statements:

H315: Causes skin irritation.[1][2]
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H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Toxicological Data
Acute toxicity data for Copper(II) acetylacetonate is limited. While oral and inhalation toxicity

data for rats are not readily available in the provided search results, some parenteral toxicity

data in mice have been reported.

Parameter Value Species Route Reference

LD50 19 mg/kg Mouse Intraperitoneal [5][6]

LD50 10 mg/kg Mouse Intravenous [5][6]

LD50 (Oral)
Data not

available
Rat Oral [6]

LC50 (Inhalation)
Data not

available
- Inhalation [6]

Symptoms of systemic copper poisoning may include capillary damage, headache, cold sweat,

weak pulse, and damage to the kidneys and liver.[1] Chronic exposure can lead to conditions

similar to Wilson's disease, with copper accumulation in various organs.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Copper(II) acetylacetonate is

provided below.
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Property Value Reference

Appearance Blue to violet powder [7]

Molecular Formula C₁₀H₁₄CuO₄ [2]

Molecular Weight 261.76 g/mol [7]

Melting Point 284-288 °C (decomposes) [2][7]

Boiling Point 160 °C at 13 hPa [7]

Solubility in Water 0.2 g/L [7]

Bulk Density 200-400 kg/m ³ [7]

Experimental Protocols for Hazard Assessment
The hazard classifications for Copper(II) acetylacetonate are determined through

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD).

Skin Irritation Testing (Based on OECD Guideline 439)
This in vitro test evaluates the potential of a substance to cause skin irritation by assessing its

effect on a reconstructed human epidermis model.

Methodology:

Tissue Preparation: A three-dimensional reconstructed human epidermis model is

equilibrated in a culture medium.

Test Substance Application: A small amount of Copper(II) acetylacetonate (as a solid or a

solution in a suitable solvent) is applied topically to the surface of the tissue.

Exposure: The tissue is exposed to the test substance for a defined period (e.g., 60

minutes).

Rinsing and Post-Incubation: The test substance is thoroughly rinsed from the tissue surface,

and the tissue is incubated in fresh medium for a post-exposure period (e.g., 42 hours).
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Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT

assay. The amount of colored formazan produced is proportional to the number of viable

cells.

Classification: The substance is classified as a skin irritant if the tissue viability is reduced

below a certain threshold (e.g., ≤ 50%) compared to a negative control.

Acute Oral Toxicity Testing (Based on OECD Guideline
423: Acute Toxic Class Method)
This method is used to estimate the acute oral toxicity (LD50) of a substance.

Methodology:

Animal Selection: A small number of animals (typically rats, one sex per test) are used.

Dose Administration: A single dose of Copper(II) acetylacetonate, dissolved or suspended

in a suitable vehicle, is administered by gavage. The starting dose is selected from a series

of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

Observation: The animals are observed for signs of toxicity and mortality for up to 14 days.

Step-wise Dosing: The dosing of subsequent animals depends on the outcome of the

previously dosed animal. If an animal survives, the next animal is dosed at a higher fixed

level. If an animal dies, the next is dosed at a lower level.

Classification: The substance is classified into a toxicity category based on the observed

mortality at specific dose levels.

Safe Handling and Storage
Adherence to proper handling and storage procedures is crucial to minimize exposure and

ensure safety.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.[1][2]
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Avoid contact with skin and eyes.[2]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles with side shields, and a lab coat.[1][2][4]

Wash hands thoroughly after handling.[1][2]

Avoid generating dust during handling.[1][2]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.

Store locked up.[2]

Emergency Procedures
First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a

physician.[1][2]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. If skin irritation occurs, get medical advice/attention.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1][2]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician immediately.[1][2]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation. Evacuate personnel to safe areas.[1][2]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2]

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal. Avoid creating dust.[2]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Hazardous decomposition products include carbon monoxide, carbon

dioxide, and copper oxides.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1][2]

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations. Contact a licensed

professional waste disposal service to dispose of this material.[2]

Visualization of Safety Procedures
The following diagram illustrates the logical workflow for the safe handling of Copper(II)
acetylacetonate, from initial assessment to emergency response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.geneseo.edu/sites/default/files/users/247/Copper(II)%20acetylacetonate.pdf
https://www.geneseo.edu/sites/default/files/users/247/Copper(II)%20acetylacetonate.pdf
https://www.geneseo.edu/sites/default/files/users/247/Copper(II)%20acetylacetonate.pdf
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/514365?userType=undefined
https://www.geneseo.edu/sites/default/files/users/247/Copper(II)%20acetylacetonate.pdf
https://www.geneseo.edu/sites/default/files/users/247/Copper(II)%20acetylacetonate.pdf
https://www.benchchem.com/product/b075927?utm_src=pdf-body
https://www.benchchem.com/product/b075927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling Copper(II) Acetylacetonate

Hazard Identification
- Skin Irritant (Cat 2)
- Eye Irritant (Cat 2A)

- Respiratory Irritant (STOT SE 3)

Risk Assessment
- Evaluate quantity and procedure

Personal Protective Equipment (PPE)
- Gloves

- Safety Goggles
- Lab Coat

- Respirator (if dust is generated)

Safe Handling Procedures
- Use in fume hood

- Avoid dust generation
- Wash hands after use

Proper Storage
- Tightly closed container
- Dry, well-ventilated area
- Away from incompatibles

Accidental Release / Spill

Potential Event

Exposure Incident

Potential Event

Waste Disposal
- Follow regulations

- Use licensed disposal service

Spill Response
- Evacuate area

- Wear PPE
- Contain and clean up

- Dispose of waste properly

First Aid Measures
- Inhalation: Fresh air

- Skin: Wash with soap and water
- Eyes: Rinse with water

- Ingestion: Seek medical attention

End of Procedure
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Caption: Workflow for the safe handling and emergency response for Copper(II)
acetylacetonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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